5-{4-[(4-chlorobenzyl)oxy]-3-iodo-5-methoxybenzylidene}-2,4-imidazolidinedione

• IUPAC Name: (5Z)-5-[[4-[(4-chlorophenyl)methoxy]-3-iodo-5-methoxyphenyl]methylidene]imidazolidine-2,4-dione
• InChI: InChI=1S/C18H14ClIN2O4/c1-25-15-8-11(7-14-17(23)22-18(24)21-14)6-13(20)16(15)26-9-10-2-4-12(19)5-3-10/h2-8H,9H2,1H3,(H2,21,22,23,24)/b14-7-
• InChI Key: VROONRTUOIXIGC-AUWJEWJLSA-N
• Canonical SMILES: COC1=C(C(=CC(=C1)C=C2C(=O)NC(=O)N2)I)OCC3=CC=C(C=C3)Cl
• Isomeric SMILES: COC1=C(C(=CC(=C1)/C=C\2/C(=O)NC(=O)N2)I)OCC3=CC=C(C=C3)Cl
• Molecular Formula: C18H14ClIN2O4
• Molecular Weight: 484.7 g/mol

Description

5-{4-[(4-chlorobenzyl)oxy]-3-iodo-5-methoxybenzylidene}-2,4-imidazolidinedione, also known as CMI, is a chemical compound that has garnered significant attention in the scientific community due to its potential applications in various fields.

Mechanism of Action

The mechanism of action of 5-{4-[(4-chlorobenzyl)oxy]-3-iodo-5-methoxybenzylidene}-2,4-imidazolidinedione is not fully understood, but it is believed to involve the inhibition of various enzymes and signaling pathways in cells. 5-{4-[(4-chlorobenzyl)oxy]-3-iodo-5-methoxybenzylidene}-2,4-imidazolidinedione has been shown to inhibit the activity of cyclooxygenase-2 (COX-2), an enzyme that is involved in the production of inflammatory mediators. 5-{4-[(4-chlorobenzyl)oxy]-3-iodo-5-methoxybenzylidene}-2,4-imidazolidinedione has also been shown to inhibit the activity of protein kinase C (PKC), a signaling pathway that is involved in cell growth and proliferation.
Biochemical and Physiological Effects:
5-{4-[(4-chlorobenzyl)oxy]-3-iodo-5-methoxybenzylidene}-2,4-imidazolidinedione has been shown to have a variety of biochemical and physiological effects. In vitro studies have shown that 5-{4-[(4-chlorobenzyl)oxy]-3-iodo-5-methoxybenzylidene}-2,4-imidazolidinedione can inhibit the growth of various cancer cell lines, including breast, lung, and colon cancer cells. 5-{4-[(4-chlorobenzyl)oxy]-3-iodo-5-methoxybenzylidene}-2,4-imidazolidinedione has also been shown to inhibit the replication of the human immunodeficiency virus (HIV) in vitro. In animal studies, 5-{4-[(4-chlorobenzyl)oxy]-3-iodo-5-methoxybenzylidene}-2,4-imidazolidinedione has been shown to exhibit anti-inflammatory and anti-tumor activities.

Advantages and Limitations for Lab Experiments

One advantage of using 5-{4-[(4-chlorobenzyl)oxy]-3-iodo-5-methoxybenzylidene}-2,4-imidazolidinedione in lab experiments is that it exhibits a broad range of biological activities, making it a potential candidate for the development of new drugs. However, one limitation of using 5-{4-[(4-chlorobenzyl)oxy]-3-iodo-5-methoxybenzylidene}-2,4-imidazolidinedione in lab experiments is that it can be difficult to synthesize in large quantities, making it expensive and time-consuming to study.

Future Directions

There are many potential future directions for research on 5-{4-[(4-chlorobenzyl)oxy]-3-iodo-5-methoxybenzylidene}-2,4-imidazolidinedione. One area of research could be the development of new drugs based on the structure of 5-{4-[(4-chlorobenzyl)oxy]-3-iodo-5-methoxybenzylidene}-2,4-imidazolidinedione. Another area of research could be the development of new insecticides based on the pesticidal properties of 5-{4-[(4-chlorobenzyl)oxy]-3-iodo-5-methoxybenzylidene}-2,4-imidazolidinedione. Additionally, more research could be done to elucidate the mechanism of action of 5-{4-[(4-chlorobenzyl)oxy]-3-iodo-5-methoxybenzylidene}-2,4-imidazolidinedione and to understand its biochemical and physiological effects in greater detail.

Synthesis Methods

5-{4-[(4-chlorobenzyl)oxy]-3-iodo-5-methoxybenzylidene}-2,4-imidazolidinedione can be synthesized using a multistep process that involves the reaction of 4-chlorobenzyl alcohol with iodine and sodium hydroxide to form 4-(4-chlorobenzyl)oxy-3-iodophenol. This intermediate is then reacted with 5-methoxy-2-nitrobenzaldehyde to form the corresponding imine, which is reduced to 5-{4-[(4-chlorobenzyl)oxy]-3-iodo-5-methoxybenzylidene}-2,4-imidazolidinedione using sodium borohydride.

Scientific Research Applications

5-{4-[(4-chlorobenzyl)oxy]-3-iodo-5-methoxybenzylidene}-2,4-imidazolidinedione has been studied extensively for its potential applications in various fields, including medicine, agriculture, and materials science. In medicine, 5-{4-[(4-chlorobenzyl)oxy]-3-iodo-5-methoxybenzylidene}-2,4-imidazolidinedione has been shown to exhibit anti-inflammatory, anti-tumor, and anti-viral activities, making it a potential candidate for the development of new drugs. In agriculture, 5-{4-[(4-chlorobenzyl)oxy]-3-iodo-5-methoxybenzylidene}-2,4-imidazolidinedione has been shown to have pesticidal properties, making it a potential candidate for the development of new insecticides. In materials science, 5-{4-[(4-chlorobenzyl)oxy]-3-iodo-5-methoxybenzylidene}-2,4-imidazolidinedione has been shown to exhibit liquid crystalline behavior, making it a potential candidate for the development of new materials.